(3-Cyclopropoxy-4-isopropylphenyl)methanamine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: (3-cyclopropyloxy-4-propan-2-ylphenyl)methanamine
• InChI: InChI=1S/C13H19NO/c1-9(2)12-6-3-10(8-14)7-13(12)15-11-4-5-11/h3,6-7,9,11H,4-5,8,14H2,1-2H3
• InChI Key: RLGOPWIBCUHGLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)CN)OC2CC2

Description

(3-Cyclopropoxy-4-isopropylphenyl)methanamine is an organic compound with the molecular formula C13H19NO and a molecular weight of 205.30 g/mol . This compound is characterized by the presence of a cyclopropoxy group and an isopropyl group attached to a phenyl ring, with a methanamine group as a functional group.

Preparation Methods

The synthesis of (3-Cyclopropoxy-4-isopropylphenyl)methanamine typically involves several steps, including the formation of the cyclopropoxy and isopropyl groups, followed by their attachment to the phenyl ringSpecific reaction conditions and reagents used in these steps can vary, but common methods include the use of cyclopropyl bromide and isopropyl bromide in the presence of a base, followed by amination reactions .

Chemical Reactions Analysis

(3-Cyclopropoxy-4-isopropylphenyl)methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide.

Scientific Research Applications

(3-Cyclopropoxy-4-isopropylphenyl)methanamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Cyclopropoxy-4-isopropylphenyl)methanamine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

(3-Cyclopropoxy-4-isopropylphenyl)methanamine can be compared with other similar compounds, such as:

(3-Cyclopropoxy-4-methylphenyl)methanamine: Similar structure but with a methyl group instead of an isopropyl group.

(3-Cyclopropoxy-4-ethylphenyl)methanamine: Similar structure but with an ethyl group instead of an isopropyl group.

(3-Cyclopropoxy-4-tert-butylphenyl)methanamine: Similar structure but with a tert-butyl group instead of an isopropyl group. The uniqueness of this compound lies in its specific combination of functional groups, which can result in distinct chemical and biological properties.